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Compound of Interest

Compound Name: Red 6

Cat. No.: B1171674

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the color additive D&C Red No. 6
and its corresponding lakes. It delves into the chemical and physical properties, manufacturing
processes, analytical methodologies, and regulatory landscape pertinent to these substances.
This document is intended to serve as a core resource for professionals in research and
development, quality control, and regulatory affairs within the pharmaceutical and related
industries.

Introduction

D&C Red No. 6 (CI 15850) is a synthetic monoazo color additive widely used in drugs and
cosmetics.[1][2][3] It is the disodium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-
naphthalenecarboxylic acid.[4][5] The corresponding lakes of D&C Red No. 6 are water-
insoluble pigments produced by precipitating the soluble dye onto an inert substratum, typically
a metal salt such as aluminum, calcium, or barium.[1][6] This insolubility makes the lakes
suitable for applications where color migration is a concern, such as in tablet coatings and
cosmetics.[7]

Chemical and Physical Properties

The fundamental properties of D&C Red No. 6 and its common lakes are summarized below.
These properties are critical for formulation development and analytical characterization.
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D&C Red No. 6 D&C Red No. 6 D&C Red No. 6
Property ) . . .

(Disodium Salt) Barium Lake Calcium Lake
Cl Name Pigment Red 57 Pigment Red 57:2 Pigment Red 57:1
Cl Number 15850 15850:2 15850:1
CAS Number 5858-81-1 17852-98-1 5281-04-9
EINECS No. 227-497-9 241-806-4 226-109-5
Chemical Formula C18H12N2Na206S[1] C18H12BaN206S C18H12CaN206S

Molecular Weight 430.3 g/mol [8] 559.7 g/mol 424.4 g/mol [9]
Appearance Red powder[10] Red powder Red powder[9]
Solubility Soluble in water[10] Insoluble in water[11] Insoluble in water[9]

Manufacturing Process

The synthesis of D&C Red No. 6 is a multi-step process involving diazotization and coupling,
followed by precipitation to form the salt or lake. The general workflow is outlined below.

Synthesis of D&C Red No. 6

The manufacturing process for D&C Red No. 6 involves the following key steps:

» Diazotization: 2-amino-5-methylbenzenesulfonic acid (also known as p-toluidine-m-sulfonic
acid, PTMS) is treated with sodium nitrite in an acidic medium (e.g., hydrochloric acid) to
form a diazonium salt.[5]

e Coupling: The resulting diazonium salt is then coupled with 3-hydroxy-2-
naphthalenecarboxylic acid (BONA) in an alkaline medium.[5]

o Precipitation: The resulting monoazo dye is precipitated as the disodium salt, forming D&C
Red No. 6.[5]

Laking Process
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The formation of D&C Red No. 6 lakes involves the precipitation of the water-soluble dye onto
a substratum.

e The water-soluble D&C Red No. 6 is dissolved in water.

e A solution of a metal salt (e.g., barium chloride, calcium chloride, or aluminum sulfate) is
added.

e The mixture is precipitated, and the insoluble lake is filtered, washed, and dried.[1]
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General Manufacturing Workflow of D&C Red No. 6 and its Lakes
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UPLC Analysis Workflow for D&C Red No. 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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